
Essential Safety and Operational Guide for 2-
Fluoro-6-phenoxybenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Fluoro-6-phenoxybenzaldehyde

Cat. No.: B1346851 Get Quote

Disclaimer: This document provides immediate safety and logistical information for handling 2-
Fluoro-6-phenoxybenzaldehyde, based on data from structurally similar compounds. A

specific Safety Data Sheet (SDS) for 2-Fluoro-6-phenoxybenzaldehyde was not available.

Therefore, all recommendations should be used as a guideline, and a risk assessment should

be conducted prior to handling.

This guide is intended for researchers, scientists, and drug development professionals to

ensure the safe handling and disposal of 2-Fluoro-6-phenoxybenzaldehyde.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Based on analogous compounds, 2-Fluoro-6-phenoxybenzaldehyde is anticipated to be an

irritant to the skin, eyes, and respiratory tract, and may be harmful if swallowed.[1][2][3][4]

Adherence to strict safety protocols is crucial.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield must be worn.[2][5]

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, are required.[2][6]

Always inspect gloves for integrity before use and dispose of them properly after handling.[7]
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Respiratory Protection: In case of insufficient ventilation or the potential for generating dust

or aerosols, a NIOSH-approved respirator should be used.[2][6]

Body Protection: A lab coat or other protective clothing is mandatory to prevent skin contact.

[2][6]

II. Quantitative Data Summary
The following table summarizes key physical and chemical properties of 2-Fluoro-6-
phenoxybenzaldehyde and a structurally similar compound. This data is essential for safe

handling and storage.

Property Value Source(s)

2-Fluoro-6-

phenoxybenzaldehyde

Molecular Formula C13H9FO2 [8]

Molecular Weight 216.21 g/mol [8]

2-Chloro-6-fluorobenzaldehyde

(similar compound)

Appearance

White or Colorless to Light

yellow powder to lump to clear

liquid

[2][9]

Melting Point 32-35 °C (lit.) [2][9]

Flash Point 102 °C (215.6 °F) - closed cup [2]

III. Handling and Storage
Handling:

Avoid all personal contact, including inhalation of dust or vapors.[1]

Use in a well-ventilated area, preferably within a chemical fume hood.[1][4]
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Do not eat, drink, or smoke when using this product.[10]

Wash hands thoroughly after handling.[10]

Contaminated clothing should be laundered before reuse.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1][4]

Keep containers tightly closed when not in use.[1]

Store away from incompatible materials such as strong oxidizing agents and strong acids.

[4]

IV. First Aid Measures
In case of exposure, follow these first aid measures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][4][10]

Skin Contact: Remove contaminated clothing and flush skin with plenty of water and soap.[1]

[4] Seek medical attention if irritation occurs.[1]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[7][10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.[7]

[10]

V. Spill Management and Disposal Plan
Spill Management:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.
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Contain: Use an inert absorbent material like sand, silica gel, or universal binder to contain

the spill.[2]

Collect: Carefully collect the absorbed material into a suitable, closed, and labeled container

for disposal.[2] Avoid creating dust.[1]

Clean: Wash the spill area with soap and water.[1]

Disposal:

Disposal of 2-Fluoro-6-phenoxybenzaldehyde must be in accordance with all local,

regional, and national regulations.[2]

This chemical should be treated as hazardous waste.[10]

Do not dispose of it down the drain or into the sanitary sewer system.[2]

The primary method of disposal is through a licensed hazardous waste disposal facility, likely

via incineration.[2]

VI. Experimental Workflow Diagrams
The following diagrams illustrate key procedural workflows for handling 2-Fluoro-6-
phenoxybenzaldehyde safely.
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Caption: Personal Protective Equipment (PPE) selection workflow for handling 2-Fluoro-6-
phenoxybenzaldehyde.
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Click to download full resolution via product page

Caption: Step-by-step workflow for the safe management of a 2-Fluoro-6-
phenoxybenzaldehyde spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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